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Compound of Interest

Compound Name: Carasinol D

Cat. No.: B3026718 Get Quote

Essential Safety and Handling Guide for Carasinol D
Disclaimer: A specific Safety Data Sheet (SDS) for Carasinol D (CAS 1072797-66-0) is not

readily available in public domains. This guide is based on general best practices for handling

novel or uncharacterized chemical compounds, with specific considerations for its classification

as a natural tetrastilbene. Researchers must exercise caution and handle Carasinol D as a

potentially hazardous substance. Always consult with your institution's Environmental Health

and Safety (EHS) department for specific guidance.

Carasinol D is a natural tetrastilbene compound.[1] While the toxicological properties of

Carasinol D have not been fully elucidated, it is prudent to handle it with a high degree of

caution. This document provides a procedural framework for the safe handling, storage, and

disposal of Carasinol D to minimize exposure and ensure laboratory safety.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Carasinol D. The selection of PPE should be based on a thorough risk assessment of the

specific procedures to be performed.
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Protection Type Equipment
Specification/Standa

rd
Purpose

Hand Protection
Chemical-resistant

gloves
Nitrile or Neoprene

To prevent skin

contact. Double

gloving is

recommended for

handling neat

compound or

concentrated

solutions.

Eye Protection

Safety glasses with

side shields or

Goggles

ANSI Z87.1 certified
To protect eyes from

splashes or aerosols.

Face Protection Face shield -

To be used in

conjunction with

goggles when there is

a significant risk of

splashes.

Body Protection Laboratory coat -

To protect skin and

personal clothing from

contamination.

Respiratory Protection
N95 respirator or

higher
NIOSH approved

To be used when

handling the powder

form to prevent

inhalation of airborne

particles. A full-face

respirator may be

required for large

quantities or in case of

spills.

Foot Protection Closed-toe shoes -
To protect feet from

spills.
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Operational Plan: From Receipt to Disposal
This section outlines the step-by-step procedures for the safe handling of Carasinol D
throughout its lifecycle in the laboratory.

1. Receiving and Unpacking:

Upon receipt, inspect the package for any signs of damage or leakage.

Wear appropriate PPE (gloves, lab coat, and safety glasses) before opening the package in

a designated area, preferably within a chemical fume hood.

Verify the contents against the shipping documents.

Label the container with the date of receipt and the name of the responsible personnel.

2. Storage:

Carasinol D powder should be stored at -20°C for long-term stability (up to 3 years).[1]

For short-term storage, 4°C is acceptable for up to 2 years.[1]

If in solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.[1]

Store in a tightly sealed, clearly labeled container in a designated, secure, and well-

ventilated area away from incompatible materials.

3. Handling and Use (Experimental Procedures):

All handling of Carasinol D, especially in its powdered form, must be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Before use, allow the container to equilibrate to room temperature to prevent condensation.

Use dedicated spatulas and weighing boats for handling the solid.

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Ensure all equipment used for handling is clean and dry.
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Work with the smallest quantity of material necessary for the experiment.

4. Disposal Plan:

All waste materials contaminated with Carasinol D, including empty containers, disposable

gloves, weighing boats, and contaminated labware, must be disposed of as hazardous

chemical waste.

Collect solid waste in a designated, labeled, and sealed waste container.

Collect liquid waste in a separate, labeled, and sealed container. Do not mix with other waste

streams unless compatibility has been confirmed.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Contact your institution's EHS department for specific disposal procedures.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill:

For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.

For large spills, evacuate the area and contact the institutional EHS department

immediately. Do not attempt to clean up a large spill without proper training and

equipment.
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Visual Workflow for Handling Carasinol D
The following diagram illustrates the logical workflow for the safe handling and disposal of

Carasinol D.
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Workflow for Safe Handling of Carasinol D
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Caption: Logical workflow for the safe handling and disposal of Carasinol D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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